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Compound of Interest

Compound Name: 5-Chloro-2-methyl-4-nitroaniline

Cat. No.: B081961 Get Quote

A Technical Guide to 5-Chloro-2-methyl-4-
nitroaniline
For: Researchers, Scientists, and Drug Development Professionals

Introduction
5-Chloro-2-methyl-4-nitroaniline is a substituted aromatic amine that serves as a crucial

intermediate in organic synthesis. Its molecular structure, featuring chloro, methyl, nitro, and

amino functional groups, makes it a versatile building block for the synthesis of a wide range of

more complex molecules. It is particularly valuable in the development of dyes, pigments, and

pharmaceutical compounds. This technical guide provides a comprehensive overview of its

molecular structure, physicochemical properties, detailed synthesis protocols, and essential

safety information.

Molecular Structure and Formula
The chemical identity of 5-Chloro-2-methyl-4-nitroaniline is defined by its specific

arrangement of atoms. The IUPAC name for this compound is 5-chloro-2-methyl-4-
nitroaniline.

Molecular Formula: C₇H₇ClN₂O₂[1]

Molecular Weight: 186.60 g/mol [1]
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CAS Number: 13852-51-2[1][2]

Molecular structure of 5-Chloro-2-methyl-4-nitroaniline.

Physicochemical Properties
A summary of the key physical and chemical properties of 5-Chloro-2-methyl-4-nitroaniline is

presented below. These properties are essential for its handling, application in reactions, and

purification.

Property Value Reference(s)

CAS Number 13852-51-2 [1][2]

Molecular Formula C₇H₇ClN₂O₂ [1]

Molecular Weight 186.60 g/mol [1]

Appearance
Light yellow to yellow

solid/powder
[3][4]

Melting Point 164-167 °C [1][2][4][5]

Boiling Point 375.2 ± 37.0 °C (Predicted) [4]

Density 1.415 ± 0.06 g/cm³ (Predicted) [1][4]

Flash Point 162.2°C [3]

pKa -0.13 ± 0.14 (Predicted) [3][4]

Storage
Keep in a dark place, inert

atmosphere, room temperature
[3][4]

Spectral Data
Characterization of 5-Chloro-2-methyl-4-nitroaniline is typically achieved through various

spectroscopic methods. While specific spectra can vary based on the solvent and instrument

used, techniques such as ¹H NMR, ¹³C NMR, Mass Spectrometry (MS), and Infrared (IR)

spectroscopy are standard for confirming the structure and purity of the compound[6].

Researchers are advised to perform their own analytical characterization to validate the

material for their specific applications.
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Experimental Protocols
This section provides a detailed methodology for the synthesis of 5-Chloro-2-methyl-4-
nitroaniline, adapted from established laboratory procedures[7]. It also includes a protocol for

a subsequent reaction, illustrating its utility as a chemical intermediate.

Synthesis of 5-Chloro-2-methyl-4-nitroaniline
The synthesis is a three-step process starting from 2-methyl-5-chloroaniline.

2-methyl-5-chloroaniline

N-acetyl-2-methyl-5-chloroaniline

 Step 1: Acetylation 

N-acetyl-5-chloro-2-methyl-4-nitroaniline

 Step 2: Nitration 

5-Chloro-2-methyl-4-nitroaniline

 Step 3: Hydrolysis 

Acetic Anhydride
60% Acetic Acid

Nitric Acid
Conc. Sulfuric Acid

Ice Acetic Acid

20% NaOH Solution
1:1 Hydrochloric Acid

Click to download full resolution via product page

Workflow for the synthesis of 5-Chloro-2-methyl-4-nitroaniline.
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Step 1: Acetylation of 2-methyl-5-chloroaniline[7]

To a 250 mL three-neck flask, add 14.2 g of 2-methyl-5-chloroaniline, 120 mL of 60% acetic

acid, and 16.5 mL of acetic anhydride.

Heat the mixture with stirring at 70-75°C for 1.5 hours.

Pour the reaction mixture into a five-fold volume of a 10% NaCl ice-water solution.

Disperse the precipitate, collect by filtration, and dry to obtain white N-acetyl-2-methyl-5-

chloroaniline.

Expected Yield: ~99%; Melting Point: 135-136°C.

Step 2: Nitration of N-acetyl-2-methyl-5-chloroaniline[7]

Place 14.7 g of the N-acetyl-2-methyl-5-chloroaniline from Step 1 into a 250 mL three-neck

flask.

Add 45 mL of glacial acetic acid and 58 mL of concentrated sulfuric acid.

Heat the mixture to 40°C and stir until all solids are dissolved.

Cool the solution to room temperature and slowly add 21 mL of nitric acid.

Stir the reaction at room temperature for 2 hours.

Pour the reaction mixture into a five-fold volume of ice water to precipitate the product.

Disperse, filter, and wash the product with water until the pH is ~5.

Dry the product to obtain light yellow N-acetyl-5-chloro-2-methyl-4-nitroaniline.

Expected Yield: ~95%.

Step 3: Hydrolysis to 5-Chloro-2-methyl-4-nitroaniline[7]

Place 11.4 g of the nitrated product from Step 2 into a 250 mL three-neck flask.
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Add 110 mL of a 20% NaOH solution.

Heat the mixture at 95-98°C for 2 hours to facilitate hydrolysis.

Cool the mixture to 50°C and neutralize to pH 7 with a 1:1 hydrochloric acid solution.

Cool further, collect the precipitate by filtration, and dry.

The final product is yellow 5-Chloro-2-methyl-4-nitroaniline.

Expected Yield: ~87%.

Application Example: Reduction to 2-methyl-5-chloro-
1,4-phenylenediamine[7]
This protocol demonstrates the use of 5-Chloro-2-methyl-4-nitroaniline as a precursor for

other valuable intermediates.

In a 250 mL three-neck flask, add 12 g of iron powder, 30 mL of water, and 5 mL of

hydrochloric acid. Heat the mixture to boiling.

Add 20 g of 5-Chloro-2-methyl-4-nitroaniline and 110 mL of ethanol.

Reflux the mixture for 2.5 hours.

Adjust the pH to ~7 with a 20% NaOH solution.

Filter the hot mixture and cool the filtrate to crystallize the product.

The resulting brownish-gray solid is 2-methyl-5-chloro-1,4-phenylenediamine.

Expected Yield: ~86%; Purity by HPLC: >98%.

Safety and Handling
5-Chloro-2-methyl-4-nitroaniline requires careful handling due to its potential health hazards.

All procedures should be conducted in a well-ventilated fume hood with appropriate personal

protective equipment (PPE).
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Hazard Information Details Reference(s)

Signal Word Warning [5]

Hazard Statements

H315: Causes skin

irritation.H319: Causes serious

eye irritation.H335: May cause

respiratory irritation.

[5]

Handling

Avoid breathing dust. Do not

get in eyes, on skin, or on

clothing. Wash hands

thoroughly after handling. Use

only in a well-ventilated area.

[8][9][10]

Storage

Store in a tightly closed

container in a dry, cool, and

well-ventilated place. Store

locked up.

[8][10]

First Aid (Eyes)

Rinse cautiously with water for

several minutes. Remove

contact lenses, if present and

easy to do. Continue rinsing.

Seek immediate medical

attention.

[5][8][9][10]

First Aid (Skin)

Take off immediately all

contaminated clothing. Wash

with plenty of soap and water.

If skin irritation occurs, get

medical advice.

[8][10]

First Aid (Inhalation)

Remove person to fresh air

and keep comfortable for

breathing. Call a POISON

CENTER or doctor if you feel

unwell.

[8][10]

Personal Protective Equipment Wear protective gloves,

protective clothing, eye

[8][10]
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protection, and face protection.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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